Molecular Topology: Methylene-Linked vs. Fused Scaffolds
3-(1H-Imidazol-4-ylmethyl)-1,2-dihydropyrazin-2-one features a rotatable methylene bridge (1 rotatable bond between the imidazole C4 and the pyrazinone C3) that permits torsional freedom between the two heterocyclic rings . By contrast, 2-(1H-imidazol-4-yl)pyrazine (CAS 773844-46-5, MW 146.15) has zero rotatable bonds between rings (direct C-C attachment), and imidazo[1,2-a]pyrazin-3(7H)-one (CAS 19943-93-2) is a fully fused bicyclic system with zero inter-ring rotational freedom . The presence of the methylene spacer increases the number of energetically accessible conformers and alters the spatial relationship between the imidazole N-H hydrogen-bond donor and the dihydropyrazinone carbonyl acceptor.
| Evidence Dimension | Inter-ring rotational degrees of freedom |
|---|---|
| Target Compound Data | 1 rotatable bond (methylene bridge); MW 176.18; C8H8N4O |
| Comparator Or Baseline | 2-(1H-Imidazol-4-yl)pyrazine: 0 inter-ring rotatable bonds; MW 146.15; C7H6N4. Imidazo[1,2-a]pyrazin-3(7H)-one: 0 inter-ring rotatable bonds (fused); MW 135.12; C6H5N3O. |
| Quantified Difference | +1 rotatable bond vs. directly linked analog; +1 rotatable bond and +41 Da vs. fused analog |
| Conditions | Structural comparison based on SMILES analysis (Chemsrc database entries). |
Why This Matters
The conformational flexibility conferred by the methylene linker may enable binding to protein pockets that are inaccessible to rigid, planar fused or directly-linked analogs, and this difference directly affects the choice of scaffold in fragment-based drug discovery and lead optimization programs.
